molecular formula C28H32F2 B8564709 4-[2-(3,5-Difluoro-4-propylphenyl)ethyl]-4'-pentyl-1,1'-biphenyl CAS No. 138870-99-2

4-[2-(3,5-Difluoro-4-propylphenyl)ethyl]-4'-pentyl-1,1'-biphenyl

Cat. No. B8564709
CAS RN: 138870-99-2
M. Wt: 406.5 g/mol
InChI Key: IUGQIRQBOQGVOO-UHFFFAOYSA-N
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Description

4-[2-(3,5-Difluoro-4-propylphenyl)ethyl]-4'-pentyl-1,1'-biphenyl is a useful research compound. Its molecular formula is C28H32F2 and its molecular weight is 406.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-[2-(3,5-Difluoro-4-propylphenyl)ethyl]-4'-pentyl-1,1'-biphenyl suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[2-(3,5-Difluoro-4-propylphenyl)ethyl]-4'-pentyl-1,1'-biphenyl including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

138870-99-2

Molecular Formula

C28H32F2

Molecular Weight

406.5 g/mol

IUPAC Name

1,3-difluoro-5-[2-[4-(4-pentylphenyl)phenyl]ethyl]-2-propylbenzene

InChI

InChI=1S/C28H32F2/c1-3-5-6-8-21-11-15-24(16-12-21)25-17-13-22(14-18-25)9-10-23-19-27(29)26(7-4-2)28(30)20-23/h11-20H,3-10H2,1-2H3

InChI Key

IUGQIRQBOQGVOO-UHFFFAOYSA-N

Canonical SMILES

CCCCCC1=CC=C(C=C1)C2=CC=C(C=C2)CCC3=CC(=C(C(=C3)F)CCC)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of lithium diisopropylamide (0.02 mol) in THF/hexane, prepared from 0.02 mol of diisopropylamine in 25 ml of THF and 12.5 ml of a 1.6-molar solution of n-butyllithium in hexane, is added dropwise at 25° C. to a mixture of 0.02 mol of 1-(4'-pentylbiphenyl-4-yl)-2-(3,5-difluorophenyl)ethane, 0.02 mol of N,N-dimethylpropyleneurea, 0.02 mol of 1-iodopropane and 25 ml of THF. After stirring at room temperature for 1.5 hours, the reaction mixture is poured into water, the phases are separated, and the aqueous phase is extracted with 2×50 ml of methylene chloride. Drying over magnesium sulfate, evaporation of the solvent and chromatography give the pure product.
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